Cas no 2227740-54-5 ((2S)-4-(2-methyl-6-nitrophenyl)butan-2-ol)

• Product Name: (2S)-4-(2-methyl-6-nitrophenyl)butan-2-ol
• CAS No: 2227740-54-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5867281
• PubChem ID: 165626740
• Update Time: 2025-05-21

(2S)-4-(2-methyl-6-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-methyl-6-nitrophenyl)butan-2-ol
• 2227740-54-5
• EN300-1797078

• Inchi： 1S/C11H15NO3/c1-8-4-3-5-11(12(14)15)10(8)7-6-9(2)13/h3-5,9,13H,6-7H2,1-2H3/t9-/m0/s1
• InChI Key： UOVISGPFCRKOSK-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCC1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Additional information on (2S)-4-(2-methyl-6-nitrophenyl)butan-2-ol

(2S)-4-(2-methyl-6-nitrophenyl)butan-2-ol: A Comprehensive Overview

The compound (2S)-4-(2-methyl-6-nitrophenyl)butan-2-ol (CAS No. 2227740-54-5) is a chiral organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and development. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and utility.

Structural Features and Synthesis

The molecule consists of a butan-2-ol backbone with a substituted phenyl group at the fourth carbon. The phenyl ring is substituted with a methyl group at the 2-position and a nitro group at the 6-position, which introduces electronic and steric effects that influence the compound's reactivity and selectivity. The (2S) configuration of the hydroxyl-bearing carbon adds another layer of complexity, making this compound a valuable chiral building block in asymmetric synthesis.

Recent studies have focused on optimizing the synthesis of (2S)-4-(2-methyl-6-nitrophenyl)butan-2-ol to improve yield, stereocontrol, and scalability. Researchers have employed various strategies, including enantioselective reductions, organocatalytic reactions, and transition-metal-catalyzed processes. These advancements have not only streamlined the synthesis but also opened new avenues for exploring its applications in complex molecule construction.

Biological Activity and Applications

(2S)-4-(2-methyl-6-nitrophenyl)butan-2-ol has demonstrated intriguing biological activity in recent studies. Preclinical data suggest that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in oncology research, where it shows potential as an anticancer agent.

In the field of agrochemicals, this compound has shown efficacy as a plant growth regulator. Studies indicate that it can enhance stress tolerance in crops by modulating phytohormone signaling. This dual applicability in both pharmaceuticals and agrochemicals underscores its versatility as a chemical entity.

Computational Insights and Drug Design

Advances in computational chemistry have provided deeper insights into the molecular interactions of (2S)-4-(2-methyl-6-nitrophenyl)butan-2-ol. Docking studies reveal that its stereochemistry plays a crucial role in binding affinity to target proteins. This understanding has facilitated rational drug design efforts, enabling researchers to modify its structure for improved pharmacokinetic profiles.

Molecular dynamics simulations have further elucidated the dynamic behavior of this compound within biological systems. These studies highlight its potential for binding to allosteric sites or forming unique hydrogen bonding networks with target molecules.

Toxicological Considerations

As with any novel chemical entity intended for therapeutic use, the toxicological profile of (2S)-4-(2-methyl-6-nitrophenyl)butan-2-ol is under rigorous investigation. Acute and chronic toxicity studies are being conducted to assess its safety margins and identify potential adverse effects. Preliminary results suggest that it exhibits low toxicity at therapeutic doses, which is encouraging for further development.

Environmental impact assessments are also underway to evaluate its biodegradability and ecological safety. These studies are critical for ensuring sustainable use of this compound in both medical and agricultural applications.

Future Directions

The future of (2S)-4-(2-methyl-6-nitrophenyl)butan-2